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Compound of Interest

Compound Name: Carbon-13C disulfide

CAS No.: 30860-31-2

Cat. No.: B1366805

Get Quote

Executive Summary
Purchasing 99 atom %

Carbon Disulfide (

) is not a standard catalog transaction; it is the acquisition of a volatile, neurotoxic, and high-
value isotopic synthon. This reagent is the primary vehicle for introducing a carbon-13 label into
thiocarbonyl positions, essential for synthesizing labeled dithiocarbamates, heterocycles, and
thioureas used in metabolic tracing and quantitative NMR studies.

This guide moves beyond basic product listings to provide a validated workflow for sourcing,

handling, and applying

in drug development. It prioritizes isotopic integrity, operator safety, and regulatory compliance.

Part 1: Technical Specifications & Critical Quality
Attributes (CQA)
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To ensure experimental reproducibility, the material must meet specific CQAs. "Purity" in this

context is bifurcated into Isotopic Enrichment and Chemical Purity.

The Specification Matrix
Attribute Specification Requirement

Rationale for Drug
Development

Isotopic Enrichment

Essential for quantitative Mass

Spectrometry (MS) to avoid

overlap with natural

abundance envelopes (

vs

).

Chemical Purity (GC/FID)

Sulfur contaminants (e.g.,

elemental sulfur) can poison

metal catalysts (Pd, Cu) used

in downstream cross-coupling.

Form Liquid (Neat)

High volatility (bp 46°C)

requires handling as a neat

liquid to minimize solvent

interference.

Molecular Weight 77.13 g/mol

Distinct from natural

(76.14 g/mol ). Critical for

stoichiometry calculations.

CAS Number 30860-31-2
Do not confuse with unlabeled

(75-15-0).[1][2][3]

Packaging Break-seal Ampoule

Mandatory. Septum-capped

vials leak highly volatile

over time, altering isotopic

concentration and creating

safety hazards.
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Impurity Profile Awareness
Sulfur Oxides (

): Trace oxidation products if packaged poorly. Can lead to side reactions with amines.

: Hydrolysis product if exposed to moisture. Highly toxic and interferes with nucleophilic
substitutions.

Part 2: Strategic Sourcing & Vendor Evaluation
The supply chain for

is constrained by hazardous shipping regulations (IATA Forbidden on Passenger Aircraft).

Validated Suppliers
Cambridge Isotope Laboratories (CIL): Product Code CLM-730. Industry standard for break-

seal packaging.

Sigma-Aldrich (Merck): Product Code 30860-31-2. Often re-distributed; verify Certificate of

Analysis (CoA) origin.

IsoLife / Eurisotop: European alternatives ensuring faster ground transport within EU.

The Procurement Decision Logic

Start: Define Requirement Quantity Needed?

Select 0.5g / 1g Ampoule
< 5g (Synthesis)

Custom Cylinder Quote

> 10g (Pilot Plant) Safety Protocol Validated? Place Order (Hazmat Ground)Fume Hood Certified Receive & Cold Storage
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Figure 1: Decision workflow for procuring volatile isotopic reagents.

Part 3: Applications & Mechanistic Insight
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The primary utility of

in drug development is the synthesis of

-labeled dithiocarbamates and heterocycles (e.g., thiazoles, oxadiazoles).

Core Workflow: Synthesis of -Dithiocarbamates
This reaction is the gold standard for validating the reagent's quality. It involves the nucleophilic

attack of a secondary amine on the electrophilic

center.

Protocol:

Setup: Flame-dry a 10 mL Schlenk flask under Argon.

Reagent Transfer: Cool the

ampoule to -78°C (dry ice/acetone) before opening to prevent flash vaporization.

Reaction:

Add Secondary Amine (1.0 eq) and Base (

or

, 1.2 eq) in DMF.

Cannulate

(1.1 eq) slowly into the mixture at 0°C.

Observation: A color change (often yellow/orange) indicates formation of the

dithiocarbamate anion.

Trapping: Add Alkyl Halide (e.g., MeI) to generate the stable ester if not using the salt

directly.

Mechanistic Pathway Visualization
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Figure 2: Nucleophilic addition mechanism for generating

-labeled scaffolds.

Part 4: Safety, Handling & Storage (The "Self-
Validating" System)
is a PBT (Persistent, Bioaccumulative, Toxic) substance and a neurotoxin. The following
protocol ensures operator safety and reagent stability.

The "Cold-Open" Protocol
Never open a

ampoule at room temperature. The internal pressure can cause spraying of the neurotoxic
liquid.

Step 1: Freeze ampoule in liquid nitrogen or dry ice/acetone for 5 minutes.

Step 2: Score the neck and snap open inside a functioning fume hood.

Step 3: Use a gas-tight syringe or cannula for transfer.

Storage Integrity
Temperature: Store at 2°C to 8°C.

Secondary Containment: Store the primary container inside a shatterproof jar with activated

carbon sachets to absorb minor leaks.
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Shelf Life: 2 years if sealed; <1 month if transferred to a septum vial (septums degrade

rapidly in contact with

).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. CARBON DISULFIDE | Eurisotop [eurisotop.com]

2. isotope.com [isotope.com]

3. Carbon disulfide (¹³C, 97-99%) - Amerigo Scientific [amerigoscientific.com]

To cite this document: BenchChem. [The Strategic Procurement & Application Guide: 99
Atom % Carbon Disulfide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1366805/docs#the-strategic-procurement-
application-guide-99-atom-carbon-disulfide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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